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Compound of Interest

Compound Name: L-Serine-2-13C

Cat. No.: B109941

Essential Safety and Handling Guide for L-
Serine-2-13C

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling L-Serine-2-13C. The following procedural steps
ensure safe operational handling and disposal of this isotopically labeled compound.

Personal Protective Equipment (PPE)

The primary safety principle when handling L-Serine-2-13C is that the carbon-13 isotope does
not alter the chemical reactivity or toxicity of the molecule.[1] Therefore, the required safety
precautions are identical to those for unlabeled L-Serine.[1] While L-Serine is considered a
non-hazardous substance, prudent laboratory practices are essential.[2]

A summary of recommended personal protective equipment is as follows:
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PPE Category Item Rationale

) To be worn at all times to
Eye Protection Safety glasses or goggles
protect from splashes.[1]

i Chemical-resistant gloves Essential for preventing skin
Hand Protection o
(e.g., nitrile) contact.[1]

] Should be worn to prevent
Body Protection Laboratory coat ] ]
contact with skin.

Operational Plan

Handling:

When handling L-Serine-2-13C, especially in its solid, powdered form, care should be taken to
minimize dust formation. Work should be conducted in a well-ventilated area. For procedures
that may generate dust, such as weighing or transferring the compound, it is best practice to
perform these actions within a chemical fume hood or a balance enclosure.

Storage:

Store L-Serine-2-13C in a cool, dry place in a tightly sealed container.

Disposal Plan

L-Serine-2-13C should be disposed of as a non-hazardous chemical waste. Do not dispose of
it in the general laboratory trash or down the drain. It is recommended to use a designated,
clearly labeled, and sealed waste container for "Non-hazardous Chemical Waste". Final
disposal should be handled through your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor.

Physical and Chemical Properties
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Property Value

Molecular Weight 106.09 g/mol

Melting Point 222 °C (decomposes)
Form Solid

Water Solubility

370 g/L at 20 °C

Isotopic Purity

99 atom % 13C

Experimental Workflow
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Preparation

Don appropriate PPE:
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Disposal
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'Non-hazardous Chemical Waste'
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Arrange for disposal through
EHS or a licensed contractor
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Caption: Workflow for the safe handling and disposal of L-Serine-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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